Cas no 876189-20-7 ((5-(methoxycarbonyl)furan-2-yl)boronic acid)

(5-(methoxycarbonyl)furan-2-yl)boronic acid structure

876189-20-7 structure

Product Name:(5-(methoxycarbonyl)furan-2-yl)boronic acid

CAS No:876189-20-7

MF:C₆H₇BO₅

MW:169.927782297134

MDL:MFCD16660203

CID:709892

PubChem ID:12163655

Update Time:2024-10-26

(5-(methoxycarbonyl)furan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Methoxycarbonyl)furan-2-boronic acid
- (5-methoxycarbonylfuran-2-yl)boronic acid
- 2-Furancarboxylic acid,5-borono-, 2-methyl ester (9CI)
- (5-(methoxycarbonyl)furan-2-yl)boronic acid
- 5-(Methoxycarbonyl)furan-2-ylboronic acid
- [5-(Methoxycarbonyl)-2-furyl]boronic acid
- Methyl 5-boronofuran-2-carboxylate
- 876189-20-7
- PGQQERRFTSQHHN-UHFFFAOYSA-N
- DB-077030
- [5-(Methoxycarbonyl)furan-2-yl]boronic acid
- SB60874
- AKOS016007666
- CS-0150821
- 5-(METHOXYCARBONYL)FURAN-2-BORONICACID
- SCHEMBL2725471
- MFCD16660203
- 2-Furancarboxylic acid, 5-borono-, 2-methyl ester
- AS-37051
- C6H7BO5
- DTXSID50478957
- EN300-331814
- MDL： MFCD16660203
- Inchi： 1S/C6H7BO5/c1-11-6(8)4-2-3-5(12-4)7(9)10/h2-3,9-10H,1H3
- InChI Key： PGQQERRFTSQHHN-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C(B(O)O)O1)OC

Computed Properties

Exact Mass: 170.03900
Monoisotopic Mass: 170.0386535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 79.9Å²

Experimental Properties

Density: 1.356
Boiling Point: 359.275°C at 760 mmHg
Flash Point: 171.084°C
Refractive Index: 1.5
PSA: 79.90000
LogP: -1.25400

(5-(methoxycarbonyl)furan-2-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM105185-250mg	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95 %	250mg	$133	2021-08-06
Chemenu	CM105185-1g	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95 %	1g	$356	2021-08-06
Chemenu	CM105185-5g	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95 %	5g	$1090	2021-08-06
Ambeed	A512873-100mg	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95%	100mg	$32.0	2025-04-16
Ambeed	A512873-250mg	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95%	250mg	$52.0	2025-04-16
Ambeed	A512873-1g	(5-(Methoxycarbonyl)furan-2-yl)boronic acid	876189-20-7	95%	1g	$75.0	2025-04-16
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(5-(methoxycarbonyl)furan-2-yl)boronic acid Production Method

Production Method 1

585-70-6

876189-20-7

Reaction Conditions

1.1 Catalysts: Sulfuric acid ; 24 h, reflux
2.1 Reagents: Chloro(1-methylethyl)magnesium , Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ; 20 min, 10 - 15 °C
2.2 30 min, 20 °C
2.3 Reagents: Trimethyl borate ; 10 min, 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Discovery and development of novel salicylate synthase (MbtI) furanic inhibitors as antitubercular agents

Chiarelli, Laurent R. ; et al, European Journal of Medicinal Chemistry, 2018, 155, 754-763

Production Method 2

2527-99-3

876189-20-7

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium , Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ; 20 min, 15 °C; 10 min, 22 - 25 °C
1.2 Reagents: Trimethyl borate ; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Noncryogenic I/Br-Mg Exchange of Aromatic Halides Bearing Sensitive Functional Groups Using i-PrMgCl-Bis[2-(N,N-dimethylamino)ethyl] Ether Complexes

Wang, Xiao-jun; et al, Organic Letters, 2006, 8(2), 305-307

Production Method 3

2527-99-3

876189-20-7

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium , Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ; 20 min, 10 - 15 °C
1.2 30 min, rt
1.3 Reagents: Trimethyl borate ; 10 min, 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Shedding X-ray Light on the Role of Magnesium in the Activity of Mycobacterium tuberculosis Salicylate Synthase (MbtI) for Drug Design

Mori, Matteo ; et al, Journal of Medicinal Chemistry, 2020, 63(13), 7066-7080

Production Method 4

585-70-6

876189-20-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 24 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified, rt
2.1 Reagents: Chloro(1-methylethyl)magnesium , Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ; 20 min, 10 - 15 °C
2.2 30 min, rt
2.3 Reagents: Trimethyl borate ; 10 min, 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Shedding X-ray Light on the Role of Magnesium in the Activity of Mycobacterium tuberculosis Salicylate Synthase (MbtI) for Drug Design

Mori, Matteo ; et al, Journal of Medicinal Chemistry, 2020, 63(13), 7066-7080